N-(1-(furan-2-yl)propan-2-yl)-3-(phenylthio)propanamide

• IUPAC Name: N-[1-(furan-2-yl)propan-2-yl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C16H19NO2S/c1-13(12-14-6-5-10-19-14)17-16(18)9-11-20-15-7-3-2-4-8-15/h2-8,10,13H,9,11-12H2,1H3,(H,17,18)
• InChI Key: WPFFAYJBQJBHKK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-(1-(furan-2-yl)propan-2-yl)-3-(phenylthio)propanamide, also known as FPTP, is a chemical compound that has been widely studied for its potential applications in scientific research.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

• Aza-Piancatelli Rearrangement/Michael Reaction : Furan-2-yl(phenyl)methanol derivatives, related to N-(1-(furan-2-yl)propan-2-yl)-3-(phenylthio)propanamide, undergo smooth aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol. This reaction, catalyzed by In(OTf)3, yields 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives respectively, showcasing the compound's utility in synthesizing heterocyclic structures with potential pharmacological activities (B. Reddy et al., 2012).

Biological Activity

• Root Growth-Inhibitory Activity : N-Substituted 2-(2-chloroacetamido)-3-(furan-2-yl)propanamides have shown significant root growth-inhibitory activity towards rape seedlings. This implies potential agricultural applications, such as herbicide development, indicating the compound's role in plant growth regulation (T. Kitagawa & M. Asada, 2005).

Antioxidant and Anticancer Activity

• A study on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, a structurally similar compound, revealed significant antioxidant activity and showed promising anticancer effects against human glioblastoma and triple-negative breast cancer cell lines. This suggests potential for N-(1-(furan-2-yl)propan-2-yl)-3-(phenylthio)propanamide derivatives in developing therapeutic agents (I. Tumosienė et al., 2020).

Photophysical Properties

• Research into the photophysical properties of chalcone derivatives with furan-2-yl groups revealed significant solvatochromic effects, indicating their potential in applications such as dye-sensitized solar cells, organic light-emitting diodes (OLEDs), and sensors. The study underscores the importance of furan derivatives in materials science and photophysical research (Rekha Kumari et al., 2017).

Synthesis of Heterocycles

• The compound's derivatives have been utilized in synthesizing 2,4-disubstituted furan derivatives, showcasing their versatility in organic synthesis and potential in creating novel molecules with diverse biological activities (Nathan R Haines et al., 2011).